Cas no 128156-54-7 (Methyl benzodoxazole-4-carboxylate)

Methyl benzodoxazole-4-carboxylate structure

128156-54-7 structure

Product Name:Methyl benzodoxazole-4-carboxylate

CAS No:128156-54-7

MF:C₉H₇NO₃

MW:177.1568

MDL:MFCD11110250

CID:1039783

PubChem ID:14616761

Update Time:2024-11-02

Methyl benzodoxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl benzo[d]oxazole-4-carboxylate
- methyl 1,3-benzoxazole-4-carboxylate
- Methyl 4-benzoxazolecarboxylate
- Methyl Benzoxazole-4-carboxylate
- 4-BENZOXAZOLECARBOXYLIC ACID, METHYL ESTER
- Benzooxazole-4-carboxylic acid methyl ester
- MethylBenzoxazole-4-carboxylate
- 5405AA
- 4-Benzoxazolecarboxylic acid methyl ester
- SY035781
- AK100258
- ST24025473
- AKOS006308451
- 128156-54-7
- Y10062
- EN300-250703
- MFCD11110250
- DTXSID70562226
- DA-12982
- DS-2232
- SCHEMBL19644298
- Methylbenzo[d]oxazole-4-carboxylate
- Methyl benzodoxazole-4-carboxylate
- MDL： MFCD11110250
- Inchi： 1S/C9H7NO3/c1-12-9(11)6-3-2-4-7-8(6)10-5-13-7/h2-5H,1H3
- InChI Key： XYHIHNFBMYROIE-UHFFFAOYSA-N
- SMILES： O1C([H])=NC2C1=C([H])C([H])=C([H])C=2C(=O)OC([H])([H])[H]

Computed Properties

Exact Mass: 177.04261
Monoisotopic Mass: 177.042593085g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 207
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 52.3
XLogP3: 1.6

Experimental Properties

Density: 1.288±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 107-109 ºC
Boiling Point: 260-270 ºC
Flash Point: 118.6±19.8 ºC,
Solubility: Slightly soluble (2.7 g/l) (25 º C),
PSA: 52.33

Methyl benzodoxazole-4-carboxylate Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Sealed in dry,2-8°C

Methyl benzodoxazole-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A255440-250mg	Methyl benzo[d]oxazole-4-carboxylate	128156-54-7	98%	250mg	$46.0	2025-02-26
Ambeed	A255440-1g	Methyl benzo[d]oxazole-4-carboxylate	128156-54-7	98%	1g	$121.0	2025-02-26
Ambeed	A255440-5g	Methyl benzo[d]oxazole-4-carboxylate	128156-54-7	98%	5g	$518.0	2025-02-26
TRC	M889030-10mg	Methyl benzo[d]oxazole-4-carboxylate	128156-54-7		10mg	$ 50.00	2022-06-03
TRC	M889030-50mg	Methyl benzo[d]oxazole-4-carboxylate	128156-54-7		50mg	$ 95.00	2022-06-03
TRC	M889030-100mg	Methyl benzo[d]oxazole-4-carboxylate	128156-54-7		100mg	$ 135.00	2022-06-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IS341-200mg	Methyl benzodoxazole-4-carboxylate	128156-54-7	98%	200mg	587.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IS341-250mg	Methyl benzodoxazole-4-carboxylate	128156-54-7	98%	250mg	868CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IS341-1g	Methyl benzodoxazole-4-carboxylate	128156-54-7	98%	1g	1897.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IS341-50mg	Methyl benzodoxazole-4-carboxylate	128156-54-7	98%	50mg	229.0CNY	2021-07-10

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3. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
4. Acenaphthenic hopanoids, a novel series of aromatised

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5. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877

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